Cas no 1196152-62-1 (Methyl 2-chlorobenzo[d]thiazole-7-carboxylate)

Methyl 2-chlorobenzo[d]thiazole-7-carboxylate structure
1196152-62-1 structure
Product Name:Methyl 2-chlorobenzo[d]thiazole-7-carboxylate
CAS No:1196152-62-1
MF:C9H6ClNO2S
MW:227.667439937592
MDL:MFCD13190217
CID:1081955
PubChem ID:66600640
Update Time:2025-04-20

Methyl 2-chlorobenzo[d]thiazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chlorobenzo[d]thiazole-7-carboxylate
    • methyl 2-chloro-1,3-benzothiazole-7-carboxylate
    • AB69987
    • DTXSID10735417
    • AS-80119
    • Methyl2-chlorobenzo[d]thiazole-7-carboxylate
    • E81468
    • Methyl 2-chloro-7-benzothiazolecarboxylate
    • 1196152-62-1
    • CS-0122413
    • DB-386116
    • XXBIXQZTZMYQLP-UHFFFAOYSA-N
    • 7-Benzothiazolecarboxylic acid, 2-chloro-, methyl ester
    • MFCD13190217
    • SCHEMBL117199
    • MDL: MFCD13190217
    • Inchi: 1S/C9H6ClNO2S/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
    • InChI Key: XXBIXQZTZMYQLP-UHFFFAOYSA-N
    • SMILES: ClC1=NC2=CC=CC(C(=O)OC)=C2S1

Computed Properties

  • Exact Mass: 226.9807773g/mol
  • Monoisotopic Mass: 226.9807773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

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